2-(4-chlorophenyl)-N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[4-(dimethylamino)-2-pyrrolidin-1-ylpyrimidin-5-yl]acetamide
• InChI: InChI=1S/C18H22ClN5O/c1-23(2)17-15(12-20-18(22-17)24-9-3-4-10-24)21-16(25)11-13-5-7-14(19)8-6-13/h5-8,12H,3-4,9-11H2,1-2H3,(H,21,25)
• InChI Key: DOEIXUWHEUDHSS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1NC(=O)CC2=CC=C(C=C2)Cl)N3CCCC3
• Molecular Formula: C18H22ClN5O
• Molecular Weight: 359.9 g/mol

Description

2-(4-chlorophenyl)-N-(4-(dimethylamino)-2-(pyrrolidin-1-yl)pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C18H22ClN5O and its molecular weight is 359.86. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

Research into heterocyclic derivatives, such as the study on the formation and X-Ray structure determination of related pyrimidine derivatives, highlights the importance of these compounds in understanding molecular structures and potential functionalities (J. Banfield, G. Fallon, & B. M. Gatehouse, 1987). These studies are foundational in medicinal chemistry for the design and synthesis of new drugs.

Antimicrobial Activity

Synthesis and characterization of novel heterocyclic compounds containing various moieties, such as the sulphamido moiety, have been explored for their potential antimicrobial activity. Such research demonstrates the utility of heterocyclic compounds in developing new antibacterial and antifungal agents (R. Nunna, D. Ramachandran, et al., 2014). These studies could provide a basis for further exploration of similar compounds, including the one mentioned, in antimicrobial research.

Antioxidant and Antitubercular Activities

Investigations into pyrimidine-azitidinone analogues and their antioxidant, in vitro antimicrobial, and antitubercular activities highlight the versatility of pyrimidine derivatives in pharmaceutical research. Such compounds are evaluated for their efficacy against various bacterial, fungal, and mycobacterium tuberculosis strains, indicating their potential as leads in drug discovery processes (M. Chandrashekaraiah et al., 2014).